Cas no 145986-16-9 (2,4(1H,3H)-Pyrimidinedione,5-bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI)
• CAS No: 145986-16-9
• MF: C₈H₉BrN₂O₄S
• MW: 309.137059926987
• CID: 155429
• PubChem ID: 454514
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)- (9CI)
• 2,4(1H,3H)-pyrimidinedione, 5-bromo-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• 5-bromo-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione
• (+)-(2R,5R)-5-Bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• DTXSID80163228
• Oxathiolan 5BrU-.a.
• Oxathiolan 5BrU-alpha
• CHEMBL291470
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-trans)-
• 145986-16-9
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2R-trans)-
• (+)-(2R,5R)-5-Bromo-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)uracil

• Inchi： 1S/C8H9BrN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6-/m1/s1
• InChI Key： GMHAMEKOPZZEBD-PHDIDXHHSA-N
• SMILES： BrC1C(NC(N(C=1)[C@H]1CS[C@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 307.94667
• Monoisotopic Mass: 307.94664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0

Experimental Properties

• Density: 1.889
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.666
• PSA: 78.87